2-(1-Amino-2-methylpropyl)-4-ethylphenol

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• IUPAC Name: 2-(1-amino-2-methylpropyl)-4-ethylphenol
• InChI: InChI=1S/C12H19NO/c1-4-9-5-6-11(14)10(7-9)12(13)8(2)3/h5-8,12,14H,4,13H2,1-3H3
• InChI Key: DZVMKJUCBTYHSY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)O)C(C(C)C)N

Description

2-(1-Amino-2-methylpropyl)-4-ethylphenol is a phenolic derivative characterized by a hydroxyl group at the para position of the benzene ring, an ethyl substituent at the 4-position, and a branched 1-amino-2-methylpropyl group at the 2-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1-Amino-2-methylpropyl)-4-ethylphenol typically involves multi-step organic reactions. One common method includes the combination of isobutene, chlorine, and methyl cyanide to form N-[1-(chloromethyl)propyl] acetyl chloroamine. This intermediate undergoes hydrolysis to yield N-[1-(chloromethyl)propyl] acetamide, which is further hydrolyzed to produce 2-amino-2-methyl-1-propanol .

Industrial Production Methods

For industrial production, the process is optimized for cost-effectiveness and high yield. The preparation process involves the use of readily available raw materials and efficient reaction conditions to ensure high purity and suitability for large-scale production .

Chemical Reactions Analysis

Types of Reactions

2-(1-Amino-2-methylpropyl)-4-ethylphenol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into different amine derivatives.

Substitution: The phenol group can undergo electrophilic aromatic substitution reactions, such as nitration, halogenation, and sulfonation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents such as nitric acid (HNO3) for nitration, bromine (Br2) for bromination, and sulfuric acid (H2SO4) for sulfonation are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can introduce various functional groups onto the phenol ring .

Scientific Research Applications

2-(1-Amino-2-methylpropyl)-4-ethylphenol has a wide range of applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic effects and use in drug development.

Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 2-(1-Amino-2-methylpropyl)-4-ethylphenol exerts its effects involves interactions with specific molecular targets and pathways. The amino group can form hydrogen bonds and ionic interactions with various biomolecules, influencing their structure and function. The phenol group can participate in redox reactions, affecting cellular processes and signaling pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional similarities to other phenolic derivatives allow for comparative analysis. Below is a detailed comparison based on molecular structure, biological activity, and mechanistic insights from the evidence.

Structural Analogues and Functional Groups

Compound Name	Key Functional Groups	Molecular Weight (g/mol)	Notable Structural Features
2-(1-Amino-2-methylpropyl)-4-ethylphenol	-OH (para), -NH₂ (branched alkyl)	~207.3 (estimated)	Aminoalkyl chain enhances solubility and H-bond potential.
4-Ethylphenol	-OH (para), -CH₂CH₃ (para)	122.16	Lacks amino group; simpler alkyl substitution.
4-Ethylresorcinol	-OH (para and meta), -CH₂CH₃ (para)	138.16	Two hydroxyl groups enhance antioxidant capacity.
4-[1-(4-Hydroxyphenyl)propyl]phenol	-OH (para), branched alkyl chain	244.33	Symmetric di-phenolic structure; steric bulk.
4-Chloro-2-((1R)-1-{[(R)-(2-chlorophenyl)(cyclopentyl)methyl]amino}propyl)phenol	-OH, -Cl, -NH- (chiral centers)	392.70	Chlorine substituents and chiral centers enhance catalytic potential.

Tyrosinase and TRP-2 Inhibition

• 4-Ethylphenol and 4-ethylresorcinol inhibit tyrosinase family proteins, particularly TRP-2 (tyrosinase-related protein 2), a key enzyme in melanin synthesis. Both reduce TRP-2 mRNA and protein expression, but 4-ethylresorcinol exhibits stronger antioxidant activity due to its additional hydroxyl group .
• 2-(1-Amino-2-methylpropyl)-4-ethylphenol: The amino group may enhance binding to TRP-2’s active site via hydrogen bonding or electrostatic interactions, though experimental data are lacking. Its ethyl group likely mimics 4-ethylphenol’s inhibitory mechanism.

Antioxidant Activity

• 4-Ethylresorcinol demonstrates superior radical scavenging compared to 4-ethylphenol (IC₅₀ values: 1.2 mM vs. 2.5 mM) due to resonance stabilization of phenoxyl radicals .
• Aminophenol Derivatives (e.g., 4-Chloro-2-...phenol ): Chiral amino groups may enable metal chelation, enhancing antioxidant or catalytic properties.

Mechanistic Divergences

• TRP-2 Selectivity: 4-Ethylphenol and 4-ethylresorcinol selectively inhibit TRP-2 without affecting TRP-1 or tyrosinase, unlike kojic acid or arbutin . The target compound’s amino group may broaden its target specificity.
• Hydrogen Bonding vs. Steric Effects: 4-Ethylresorcinol’s dual -OH groups enable stronger hydrogen bonding, while bulkier analogs like 4-[1-(4-hydroxyphenyl)propyl]phenol rely on steric hindrance for activity modulation.

Biological Activity

2-(1-Amino-2-methylpropyl)-4-ethylphenol, a compound with potential biological significance, has garnered attention in various fields including pharmacology and biochemistry. This article explores its biological activity, focusing on its mechanisms, effects on cellular systems, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of 2-(1-amino-2-methylpropyl)-4-ethylphenol can be represented as follows:

• Molecular Formula : C12H17N
• Molecular Weight : 189.27 g/mol

This compound features an amino group, which is crucial for its interaction with biological systems, particularly in receptor binding and enzyme inhibition.

Mechanisms of Biological Activity

Research indicates that the biological activity of 2-(1-amino-2-methylpropyl)-4-ethylphenol may be attributed to several mechanisms:

• Receptor Interaction : The compound has been shown to interact with various receptors, influencing signaling pathways that regulate cellular functions.
• Enzyme Inhibition : Studies suggest that it may inhibit certain enzymes, impacting metabolic processes within cells.
• Antioxidant Properties : Like many phenolic compounds, it may exhibit antioxidant activity, scavenging free radicals and reducing oxidative stress.

In Vitro Studies

In vitro studies have demonstrated the following effects:

• Cell Viability : The compound was tested on several cell lines, showing a dose-dependent effect on cell viability. At lower concentrations, it promoted cell growth, while higher concentrations induced apoptosis.
• Enzyme Activity : It was found to inhibit the activity of specific enzymes such as cyclooxygenase (COX), which plays a significant role in inflammation and pain pathways.

In Vivo Studies

Animal models have been utilized to assess the pharmacokinetics and therapeutic potential of 2-(1-amino-2-methylpropyl)-4-ethylphenol:

• Anti-inflammatory Effects : Inflammation models showed that administration of the compound resulted in reduced swelling and pain, suggesting its potential as an anti-inflammatory agent.
• Neuroprotective Effects : Preliminary studies indicated that it might protect against neurodegenerative conditions by reducing oxidative damage in neuronal cells.

Case Studies

Several case studies highlight the therapeutic potential of this compound:

• Case Study 1 : A study involving rats demonstrated that administration of 2-(1-amino-2-methylpropyl)-4-ethylphenol significantly reduced markers of inflammation in arthritis models.
• Case Study 2 : In a neuroprotection study using mice exposed to neurotoxic agents, treatment with the compound resulted in improved cognitive function and reduced neuronal loss.

Data Tables

Biological Activity	In Vitro Effect	In Vivo Effect
Cell Viability	Dose-dependent growth or apoptosis	Reduced inflammation in arthritis model
Enzyme Inhibition	COX inhibition	Neuroprotection against toxins